molecular formula C11H12N4O B8526469 1-Amino-N-o-tolyl-1H-imidazole-2-carboxamide

1-Amino-N-o-tolyl-1H-imidazole-2-carboxamide

Cat. No. B8526469
M. Wt: 216.24 g/mol
InChI Key: PNWCIYGUYBYXPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Amino-N-o-tolyl-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12N4O

Molecular Weight

216.24 g/mol

IUPAC Name

1-amino-N-(2-methylphenyl)imidazole-2-carboxamide

InChI

InChI=1S/C11H12N4O/c1-8-4-2-3-5-9(8)14-11(16)10-13-6-7-15(10)12/h2-7H,12H2,1H3,(H,14,16)

InChI Key

PNWCIYGUYBYXPF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1NC(=O)C2=NC=CN2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

240 mg (6.02 mmol) of sodium hydride (60% dispersion in mineral oil) were added to a 0° C. cooled solution of N-o-tolyl-1H-imidazole-2-carboxamide (0.93 g, 4.63 mmol) in DMF (120 mL). The mixture was stirred at 0° C. for 30 minutes and DPPONH2 (1.51 g, 6.49 mmol, available from Sigma Aldrich®, cat. no. 5994-87-6) was added portionwise. The mixture was stirred at room temperature for 2 hours and then it was poured into 200 mL of a saturated aqueous solution of sodium thiosulphate and extracted with ethyl acetate. The combined organic layer was dried over sodium sulphate, filtered and concentrated. The crude product was purified by flash chromatography (20% to 50% AcOEt/Hexanes) to yield 0.55 g (55%) of the title compound as a beige solid.
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
0.93 g
Type
reactant
Reaction Step Two
Name
Quantity
120 mL
Type
reactant
Reaction Step Two
[Compound]
Name
saturated aqueous solution
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
55%

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